Cas no 57982-77-1 (Buserelin)

Buserelin, GnRH analog. It can increase lh\fsh and sex hormone secretion at the initial stage of use, and produce the opposite effect after 1-2 weeks, and sex hormone secretion can be reduced to the level of castration. It is mainly used in clinic for prostate cancer \ breast cancer, etc. at the beginning, it is subcutaneously injected [flutamide for men], and nasal injection is used for maintenance treatment< Br>
Buserelin structure
Buserelin structure
Product Name:Buserelin
CAS No:57982-77-1
Molecular Formula:C60H86N16O13
Molecular Weight:1239.43
MDL:MFCD01716229
CID:57222
PubChem ID:50225

Buserelin Properties

Names and Identifiers

    • Buserelin
    • (Des-Gly¹⁰,D-Ser(tBu)⁶,Pro-NHEt⁹)-LHRH
    • Buserilin,1-9-Luteinizing hormone-releasing factor (swine), 6-[O-(1,1-dimethylethyl)-D-serine]-9-(N-ethyl-L-prolinamide)-
    • (d-ser(tbu)(sup6)-ea(sup10))-lhrh
    • BUSERELIN PH. EUR.
    • Buserilin
    • d-ser-(tbu)(sup6)-lhrh-ethylamide
    • etilamide
    • hoe766a
    • receptal
    • Luteinizinghormone-releasing factor (pig), 6-[O-(1,1-dimethylethyl)-D-serine]-9-(N-ethyl-L-prolinamide)-10-deglycinamide-
    • 1-9-(D-Ser(t-butyl))6-LH-releasing hormone ethylamide
    • Suprefact
    • [D-Ser(tert-butyl)6,des-Gly-NH210]-LH-RH ethylamide
    • [D-Ser6(t-Bu),de-Gly10-NH2]-LH-RH ethylamide
    • ? Buserelin
    • CHEMBL2110824
    • S 746766
    • Tiloryth (TN)
    • SCHEMBL13354
    • Busereline [INN-French]
    • GTPL3860
    • SCHEMBL19459955
    • CHEBI:135907
    • pGlu-His-Trp-Ser-Tyr-D-Ser(t-Bu)-Leu-Arg-Pro-NHEt acetate salt
    • 5-oxo-l-prolyl-l-histidyl-l-tryptophyl-l-seryl-l-tyrosyl-o-tert-butyl-d-seryl-l-leucyl-l-arginyl-n-ethyl-l-prolinamide
    • DTXSID301024155
    • BUSERELIN [EP MONOGRAPH]
    • S74-6766
    • (D-Ser(tbu)(sup 6)-EA(sup 10))-LHRH
    • Buserelinum [INN-Latin]
    • NSC725176
    • UNII-PXW8U3YXDV
    • HOE 766A
    • BSRL
    • 57982-77-1
    • Q414745
    • CCRIS 2657
    • D-Ser(tbu(sup 6))-LH-RH-(1-9)-nonapeptide ethylamide
    • BUSERELIN [WHO-DD]
    • AKOS030213242
    • Buserelina
    • BUSERELIN (MART.)
    • Buserelin for peak identification
    • Tiloryth
    • ICI 123215
    • Buserelin for NMR identification
    • MFCD00941414
    • Buserelina [INN-Spanish]
    • SCHEMBL19409318
    • W-105422
    • Buserelina (INN-Spanish)
    • Buserelinum
    • Buserelin (INN)
    • D-Ser-(TBu)(sup 6)-LHRH-ethylamide
    • (2S)-N-[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2R)-1-[[(2S)-1-[[(2S)-5-(diaminomethylideneamino)-1-[(2S)-2-(ethylcarbamoyl)-1-pyrrolidinyl]-1-oxopentan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-3-[(2-methylpropan-2-yl)oxy]-1-oxopropan-2-yl]amino]-3-(4-hy
    • HS-2005
    • BUSERELIN (EP MONOGRAPH)
    • EINECS 261-061-9
    • HOE 766
    • L02AE01
    • Metrelef
    • (2S)-N-[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2R)-1-[[(2S)-1-[[(2S)-5-[bis(azanyl)methylideneamino]-1-[(2S)-2-(ethylcarbamoyl)pyrrolidin-1-yl]-1-oxidanylidene-pentan-2-yl]amino]-4-methyl-1-oxidanylidene-pentan-2-yl]amino]-3-[(2-methylpropan-2-yl)oxy]-1-oxi
    • AKOS015994645
    • NCGC00181295-01
    • Busereline
    • A831694
    • 6-(O-(1,1-Dimethylethyl)-D-serine)-9-(N-ethyl-L-prolinamide)-10-deglycinamide-luteinizing Hormone-releasing Factor (Pig)
    • Buserelin acetate salt
    • BUSERELIN [MART.]
    • 6-(O-(1,1-Dimethylethyl)-D-serine)-9-(N-ethyl-L-prolinamide)-10-deglycinamide Luteinizing Hormone-Releasing Factor (Pig)
    • D07259
    • BUSERELIN [INN]
    • (D-Ser(Bu(sup t)(sup 6)))-LH-RH(1-9)nonapeptide-ethylamide
    • des-Gly10-[D-Ser[t-Bu]6]-LH-RH ethylamide acetate salt
    • Buserelinum (INN-Latin)
    • Buserelin [INN:BAN]
    • Busereline (INN-French)
    • BUSERELIN [MI]
    • PXW8U3YXDV
    • (Des-Gly10,D-Ser(tBu)6,Pro-NHEt9)-LHRH
    • Etilamide
    • BUSERELIN
    • CUWODFFVMXJOKD-UVLQAERKSA-N
    • Receptal
    • MDL: MFCD01716229
    • InChIKey: CUWODFFVMXJOKD-UVLQAERKSA-N
    • Inchi: InChI=1S/C60H86N16O13/c1-7-64-57(87)48-15-11-23-76(48)58(88)41(14-10-22-65-59(61)62)69-51(81)42(24-33(2)3)70-56(86)47(31-89-60(4,5)6)75-52(82)43(25-34-16-18-37(78)19-17-34)71-55(85)46(30-77)74-53(83)44(26-35-28-66-39-13-9-8-12-38(35)39)72-54(84)45(27-36-29-63-32-67-36)73-50(80)40-20-21-49(79)68-40/h8-9,12-13,16-19,28-29,32-33,40-48,66,77-78H,7,10-11,14-15,20-27,30-31H2,1-6H3,(H,63,67)(H,64,87)(H,68,79)(H,69,81)(H,70,86)(H,71,85)(H,72,84)(H,73,80)(H,74,83)(H,75,82)(H4,61,62,65)/t40-,41-,42-,43-,44-,45-,46-,47+,48-/m0/s1
    • SMILES: CCNC([C@@H]1CCCN1C([C@@H](NC([C@@H](NC([C@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H]2CCC(N2)=O)=O)CC3=CN=CN3)=O)CC4=CNC5=CC=CC=C45)=O)CO)=O)CC6=CC=C(O)C=C6)=O)COC(C)(C)C)=O)CC(C)C)=O)CCCNC(N)=N)=O)=O

Computed Properties

  • Exact Mass: 1238.656027g/mol
  • Surface Charge: 0
  • XLogP3: -0.1
  • Hydrogen Bond Donor Count: 15
  • Hydrogen Bond Acceptor Count: 15
  • Rotatable Bond Count: 33
  • Monoisotopic Mass: 1238.656027g/mol
  • Monoisotopic Mass: 1238.656027g/mol
  • Topological Polar Surface Area: 441Ų
  • Heavy Atom Count: 89
  • Complexity: 2450
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1

Experimental Properties

  • LogP: 3.12540
  • PSA: 438.27000
  • Refractive Index: 1.6200 (estimate)
  • Boiling Point: 845.19°C (rough estimate)
  • Specific Rotation: D20 -40.4° (c = 1 in dimethylacetamide)
  • Density: 1.0711 (rough estimate)

Buserelin Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AX19863-10mg
1-9-Luteinizing hormone-releasing factor (swine),6-[O-(1,1-dimethylethyl)-D-serine]-9-(N-ethyl-L-prolinamide)-
57982-77-1
10mg
$403.00 2024-04-19
abcr
AB544895-5 mg
(Des-Gly10,D-Ser(tBu)6,Pro-NHEt9)-LHRH Acetate; .
57982-77-1
5mg
€179.50 2023-04-14
Apollo Scientific
BITH3005-1mg
Buserelin
57982-77-1
1mg
£69.00 2025-02-22
Key Organics Ltd
HS-2005-1MG
Buserelin
57982-77-1 >97%
1mg
£127.00 2025-02-08
SHENG KE LU SI SHENG WU JI SHU
sc-353114-1 mg
Buserelin,
57982-77-1
1mg
¥1,331.00 2023-07-10

Buserelin Suppliers

Wuhan DCSK Chemical Reagent Co., LTD
Audited Supplier Audited Supplier
(CAS:57982-77-1)
MR./MRS.:WANG NV SHI
Phone:13545255233
Email:2851686513@qq.com
WuHan Dong Kang Yuan technology co., LTD
Audited Supplier Audited Supplier
(CAS:57982-77-1)
MR./MRS.:CAI JING LI
Phone:15377658509
Email:2851686519@qq.com
Hangzhou Taijia Biotech Co.,Ltd
Audited Supplier Audited Supplier
(CAS:57982-77-1)
MR./MRS.:LAI JING LI
Phone:13336049365
Email:3007955256@qq.com

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